Methyl 4-(aminomethyl)benzoate hydrochloride

• IUPAC Name: methyl 4-(aminomethyl)benzoate;hydrochloride
• InChI: InChI=1S/C9H11NO2.ClH/c1-12-9(11)8-4-2-7(6-10)3-5-8;/h2-5H,6,10H2,1H3;1H
• InChI Key: GIZCKBSSWNIUMZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN.Cl
• Molecular Formula: C9H12ClNO2
• DSSTOX Substance ID: DTXSID30977872
• Molecular Weight: 201.65 g/mol
• CAS RN: 6232-11-7

Description

Methyl 4-(aminomethyl)benzoate hydrochloride is an amino acid ester hydrochloride. It plays a role during the preparation of a novel hepatitis C virus (HCV) helicase inhibitor.

Synthesis Analysis

The synthesis of Methyl 4-(aminomethyl)benzoate hydrochloride has been reported to be achieved by esterification reaction.

Chemical Reactions Analysis

Methyl 4-(aminomethyl)benzoate hydrochloride plays a role during the preparation of a novel hepatitis C virus (HCV) helicase inhibitor. It may also be used in the preparation of methyl 4-((3-butyl-3-phenylureido)methyl)benzoate.

Physical And Chemical Properties Analysis

Methyl 4-(aminomethyl)benzoate hydrochloride has a molecular weight of 201.65. Its melting point is 243 °C (dec.) (lit.). The linear formula is H2NCH2C6H4CO2CH3·HCl.

Scientific Research Applications

Chemical Synthesis

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Preparation of Hepatitis C Virus (HCV) Helicase Inhibitor

. This could potentially lead to new treatments for HCV.

Preparation of Methyl 4-((3-butyl-3-phenylureido)methyl)benzoate

. This compound could have potential applications in various fields of research.

Pharmaceutical Research

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Biochemical Research

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Material Science

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Safety And Hazards

Methyl 4-(aminomethyl)benzoate hydrochloride is considered hazardous. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Synthesis routes and methods I

Procedure details

3.3 cm3 of thionyl chloride are added over 10 minutes to 30 cm3 of methanol cooled to a temperature in the region of -30° C. Stirring is maintained for 30 minutes at a temperature in the region of -23° C. and then 4.7 g of 4-aminomethylbenzoic acid are added. The mixture is left to return to a temperature in the region of 20° C. over 1 hour. The mixture is treated with 15 cm3 of methanol and stirring is maintained for 15 hours at a temperature in the region of 20° C. The solid is separated by filtration, rinsed with a total of 90 cm3 of methanol and then with a total of 150 cm3 of diethyl ether. The solid is dried under reduced pressure (13.5 Pa) at a temperature in the region of 20° C. 3.2 g of methyl 4-aminomethylbenzoate hydrochloride are thus obtained in the form of a white solid melting at a temperature in the region of 270° C.

Synthesis routes and methods II

Procedure details

4-Aminomethylbenzoic acid (2.0 g, 13 mmol) was dissolved in MeOH (5.0 mL), thionylchloride (2.9 mL, 3 equiv.) was slowly added thereto at 0° C. and fluxed for 24 hrs. The mixture thus obtained was distilled under a reduced pressure to remove the solvent and thionyl chloride, and dried under vacuum to obtain the title compound (2.7 g, 99%).

Synthesis routes and methods III

Procedure details

Hydrogen chloride gas was blown into methanol (250 ml) on ice with stirring to prepare a methanol solution of hydrogen chloride (44.4 g). To the solution, 4-aminomethylbenzoic acid (25.70 g) was added at room temperature and the mixture was heated under reflux with stirring for 28 hours to obtain an almost homogeneous solution. The solvent was evaporated under reduced pressure from the solution to obtain methyl 4-aminomethylbenzoate hydrochloride (33.11 g) as a colorless solid.